Cas no 63521-92-6 (4-Pentenoic acid, anhydride)

• Product Name: 4-Pentenoic acid, anhydride
• CAS No: 63521-92-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 426234
• PubChem ID: 24870761
• Update Time: 2025-04-19

4-Pentenoic acid, anhydride Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, anhydride
• 4-Pentenoic Anhydride
• pent-4-enoyl pent-4-enoate
• 4-pentaneoic anhydride
• 4-pentenoic acid
• 4-penteonic anhydride
• pent-4-enoic acid anhydride
• Pent-4-enoic anhydride
• DTXSID50369912
• NEDHQDYBHYNBIF-UHFFFAOYSA-N
• 4-Pentenoic anhydride, 98%
• AKOS025213518
• 2,6-Dichlorophenoxy)Acetic Acid
• SCHEMBL16236
• 63521-92-6
• pent-4-enoicanhydride
• G78406
• DB-106953
• DTXCID10320948

• MDL： MFCD01320671
• Inchi： 1S/C10H14O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-4H,1-2,5-8H2
• InChI Key： NEDHQDYBHYNBIF-UHFFFAOYSA-N
• SMILES： O(C(CCC=C)=O)C(CCC=C)=O

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.997 g/mL at 25 °C(lit.)
• Boiling Point: 78-81 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.447(lit.)
• PSA: 43.37000
• LogP: 1.98860
• Solubility: Not available

4-Pentenoic acid, anhydride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38